![molecular formula C8H4Cl2N2O2 B2558882 2,7-Dichloroimidazo[1,2-a]pyridine-3-carboxylic acid CAS No. 1955547-68-8](/img/structure/B2558882.png)
2,7-Dichloroimidazo[1,2-a]pyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2,7-Dichloroimidazo[1,2-a]pyridine-3-carboxylic acid” is a chemical compound . It is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of “2,7-Dichloroimidazo[1,2-a]pyridine-3-carboxylic acid” is represented by the linear formula C8H4Cl2N2O2 . The InChI code for this compound is 1S/C8H4Cl2N2O2/c9-4-1-2-12-5 (3-4)11-7 (10)6 (12)8 (13)14/h1-3H, (H,13,14) .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 231.04 . The compound should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
- Researchers have developed a ligand-free method for Pd(OAc)2-catalyzed decarboxylative arylation of imidazo[1,2-a]pyridine-3-carboxylic acids using heteroaryl bromides as coupling partners . This method is applicable to a variety of (hetero)aryl bromides, making it valuable for the synthesis of diverse organic compounds.
- Substituted derivatives of 2,7-dichloroimidazo[1,2-a]pyridine-3-carboxylic acid have been evaluated for their antituberculosis activity . These compounds exhibit potential as antimycobacterial agents, which is crucial in the fight against tuberculosis.
Palladium-Catalyzed Decarboxylative Arylation
Antituberculosis Activity
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling .
properties
IUPAC Name |
2,7-dichloroimidazo[1,2-a]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2N2O2/c9-4-1-2-12-5(3-4)11-7(10)6(12)8(13)14/h1-3H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKFUPEMKWKASTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC(=C2C(=O)O)Cl)C=C1Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,7-Dichloroimidazo[1,2-a]pyridine-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.